3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole

• Molecular Formula: C18H10F3N5OS
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 3-[[3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzoxazole
• InChI: InChI=1S/C18H10F3N5OS/c19-18(20,21)11-7-5-10(6-8-11)16-22-23-17-26(16)24-15(28-17)9-13-12-3-1-2-4-14(12)27-25-13/h1-8H,9H2
• InChI Key: UPNWLOMYOWZJIP-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=NO2)CC3=NN4C(=NN=C4S3)C5=CC=C(C=C5)C(F)(F)F

Description

3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole, also known as TFMIB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. TFMIB is a member of the benzisoxazole family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole is not fully understood, but it is believed to involve the modulation of ion channels. 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been shown to enhance the activity of certain potassium channels, which could lead to increased neuronal excitability and neurotransmitter release. 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has also been shown to induce apoptosis in cancer cells, possibly through the activation of caspase enzymes.
Biochemical and Physiological Effects:
3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been shown to have a range of biochemical and physiological effects. In addition to its effects on ion channels and cancer cells, 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been shown to modulate the activity of G protein-coupled receptors. 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole in lab experiments is its specificity for certain ion channels and receptors. This allows researchers to study the effects of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole on specific pathways without affecting other cellular processes. However, the synthesis of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole is a complex and challenging process, which may limit its availability for research purposes.

Future Directions

There are several future directions for research involving 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole. One area of research involves the development of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole derivatives with improved potency and selectivity for specific ion channels and receptors. Another area of research involves the use of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole involves a multi-step process that requires the use of several reagents and conditions. The first step involves the formation of the triazole ring, followed by the introduction of the thiadiazole moiety. The final step involves the coupling of the benzisoxazole ring to the triazole-thiadiazole moiety. The synthesis of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole is a challenging process and requires expertise in synthetic organic chemistry.

Scientific Research Applications

3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been studied extensively for its potential therapeutic applications. One area of research involves the use of 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole as a modulator of ion channels. 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been shown to enhance the activity of certain potassium channels, which could have implications for the treatment of diseases such as epilepsy and neuropathic pain. 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has also been studied for its potential use as an anti-cancer agent. Studies have shown that 3-({3-[4-(Trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole can induce apoptosis in cancer cells, making it a promising candidate for further development as a cancer therapy.